Cas no 1353946-32-3 (3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353946-32-3
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• MDL: MFCD21097823
• CID: 4586970
• Update Time: 2025-06-09

3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester
• benzyl 3-(tosyloxy)piperidine-1-carboxylate

• MDL： MFCD21097823
• Inchi： 1S/C20H23NO5S/c1-16-9-11-19(12-10-16)27(23,24)26-18-8-5-13-21(14-18)20(22)25-15-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3
• InChI Key： XQHWUSIZDJTLCC-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(OS(C2=CC=C(C)C=C2)(=O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester

Introduction to 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353946-32-3)

3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester, identified by the CAS number 1353946-32-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and utility in drug design. The presence of both a toluene-4-sulfonyloxy group and a benzyl ester moiety in its molecular framework endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The toluene-4-sulfonyloxy substituent is a key feature of this compound, contributing to its hydrophilic character while also providing a rigid aromatic system that can interact with biological targets through π-stacking or hydrophobic effects. This moiety has been extensively studied in medicinal chemistry due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of associated molecules. In contrast, the benzyl ester group serves as a protecting group for the carboxylic acid functionality, allowing for selective modifications during synthetic pathways while maintaining the integrity of the core piperidine scaffold.

Recent advancements in drug discovery have highlighted the importance of piperidine derivatives in developing novel therapeutics. Piperidine-based compounds are known for their ability to enhance binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. The structural versatility of piperidine allows for modifications at various positions, including nitrogen, carbon, and side chains, which can be tailored to optimize pharmacological activity. The specific arrangement of functional groups in 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester makes it an intriguing candidate for further investigation.

In the context of contemporary pharmaceutical research, this compound has been explored as a precursor in the synthesis of more complex molecules with potential therapeutic applications. The benzyl ester group can be readily hydrolyzed under mild acidic or basic conditions, facilitating the liberation of the free carboxylic acid that can participate in subsequent reactions such as amide bond formation or conjugation with other bioactive entities. This reactivity makes it particularly useful in library synthesis efforts aimed at identifying novel drug candidates.

The toluene-4-sulfonyloxy part of the molecule not only contributes to its solubility but also serves as a scaffold for hydrogen bonding interactions with polar residues in biological targets. This feature is particularly relevant in designing molecules that require precise spatial orientation within active sites, such as those found in kinases or G-protein coupled receptors (GPCRs). Structural modifications based on this scaffold have been shown to improve drug-like properties, including metabolic stability and membrane permeability.

Recent studies have demonstrated the utility of piperidine derivatives in addressing various therapeutic areas, including oncology, neurology, and infectious diseases. For instance, piperidine-based inhibitors have been reported to exhibit potent activity against tyrosine kinases, which are overexpressed in many cancerous conditions. The incorporation of sulfonyl groups into these structures has further enhanced their binding affinity and selectivity. The compound under discussion (3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester) aligns with this trend by combining a recognized pharmacophore with functional groups that can fine-tune its interaction with biological targets.

The benzyl ester functionality also allows for derivatization into other esters or amides, expanding its utility as a building block in medicinal chemistry. For example, it can be converted into an amide by reacting with appropriate amine-bearing compounds, generating molecules with enhanced solubility or bioavailability. Such transformations are critical in optimizing lead compounds during drug development pipelines.

From a synthetic chemistry perspective, 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester exemplifies the strategic use of protecting groups and functionalized aromatic rings to achieve complex molecular architectures. The synthesis of this compound likely involves multi-step reactions starting from commercially available precursors such as piperidine derivatives and toluenesulfonyl chlorides. The introduction of the benzyl ester at an appropriate stage ensures that subsequent synthetic steps can be performed without interfering with other functional groups.

The growing interest in heterocyclic compounds like piperidines is driven by their prevalence in approved drugs and their potential for further exploration. Many successful drugs on the market contain piperidine moieties due to their favorable pharmacokinetic profiles and ability to modulate biological pathways effectively. As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester will remain valuable assets in medicinal chemistry toolboxes.

In conclusion,3-(Toluene-4-sulfonyloxy)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353946-32-3) represents a promising intermediate with applications spanning synthetic organic chemistry and drug discovery. Its unique structural features—combining a sulfonylated aromatic ring with a protected carboxylic acid on a piperidine backbone—make it well-suited for further exploration as part of larger molecular frameworks designed to interact with biological systems. As advancements continue in computational modeling and high-throughput screening technologies,this compound is poised to contribute significantly to future developments in pharmaceutical sciences.